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Compound of Interest

Compound Name:
Methyl 1-methylindole-6-

carboxylate

Cat. No.: B1298860 Get Quote

Technical Guide: Methyl 1-methylindole-6-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 1-methylindole-6-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and organic synthesis.

This document details its physicochemical properties, a potential synthetic route, and the

broader context of its potential applications based on the activities of related indole derivatives.

Physicochemical Properties
Methyl 1-methylindole-6-carboxylate is an indole derivative with a methyl group at the 1-

position (the indole nitrogen) and a methyl carboxylate group at the 6-position of the indole

ring. Its key quantitative data are summarized in the table below.

Property Value Source

Molecular Formula C₁₁H₁₁NO₂ Molbase[1]

Molecular Weight 189.211 g/mol Molbase[1]

CAS Number 1204-32-6 Molbase[1]
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Note: Data for properties such as melting point, boiling point, and solubility for this specific

compound are not readily available in the cited literature.

Synthesis and Workflow
While a specific, detailed experimental protocol for the synthesis of Methyl 1-methylindole-6-
carboxylate is not extensively documented in readily available literature, a plausible synthetic

route involves the N-methylation of its precursor, Methyl indole-6-carboxylate. This method is

analogous to the synthesis of similar N-methylated indole compounds.

Experimental Protocol: N-methylation of Methyl Indole-
6-carboxylate (Hypothetical)
This protocol is based on the general procedure for the N-methylation of indoles.

Materials:

Methyl indole-6-carboxylate

A suitable base (e.g., sodium hydride (NaH), potassium carbonate (K₂CO₃))

A methylating agent (e.g., methyl iodide (CH₃I), dimethyl sulfate ((CH₃)₂SO₄))

Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Tetrahydrofuran

(THF))

Deionized water

Organic solvent for extraction (e.g., ethyl acetate)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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To a solution of Methyl indole-6-carboxylate in an anhydrous polar aprotic solvent, add the

base portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

Stir the mixture at this temperature for a specified time to allow for the deprotonation of the

indole nitrogen.

Add the methylating agent dropwise to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by Thin Layer Chromatography).

Quench the reaction by the slow addition of water.

Extract the aqueous layer with an organic solvent.

Combine the organic layers and wash with saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield Methyl 1-
methylindole-6-carboxylate.

Synthesis Workflow Diagram
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Caption: A plausible workflow for the synthesis of Methyl 1-methylindole-6-carboxylate.

Potential Biological Activity and Research
Applications
The indole scaffold is a "privileged structure" in medicinal chemistry, forming the core of

numerous natural products and synthetic drugs with a wide range of biological activities.[2]

While specific biological data for Methyl 1-methylindole-6-carboxylate is limited in the current

literature, the activities of structurally related compounds suggest potential areas of application

for this molecule in drug discovery and development.

Indole derivatives have been investigated for a variety of pharmacological effects, including:

Anticancer: Many indole-containing compounds have shown potent anticancer activity.[3]
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Antiviral: Certain indole derivatives have demonstrated efficacy against various viruses.[3]

Antibacterial and Antifungal: The indole nucleus is a common feature in agents with

antimicrobial properties.[3]

Anti-inflammatory: Indole-based compounds have been explored as inhibitors of

inflammatory pathways.[3]

Given these precedents, Methyl 1-methylindole-6-carboxylate serves as a valuable building

block or an intermediate for the synthesis of more complex molecules with potential therapeutic

applications. Its specific substitution pattern may offer advantages in terms of receptor binding,

metabolic stability, or other pharmacokinetic properties.

Drug Discovery and Development Workflow
The general workflow for identifying a novel bioactive compound starting from a scaffold like

Methyl 1-methylindole-6-carboxylate is illustrated below.
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Caption: A generalized workflow for drug discovery starting from a chemical scaffold.

Conclusion
Methyl 1-methylindole-6-carboxylate is a chemical entity with potential for further exploration

in the fields of organic synthesis and medicinal chemistry. While comprehensive data on its

biological activities are yet to be established, its structural relationship to a wide array of

bioactive indole derivatives makes it a compound of interest for the development of novel
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therapeutic agents. Further research into the synthesis and biological evaluation of this and

related compounds is warranted to unlock their full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. molbase.com [molbase.com]

2. digital.car.chula.ac.th [digital.car.chula.ac.th]

3. rjpn.org [rjpn.org]

To cite this document: BenchChem. ["Methyl 1-methylindole-6-carboxylate" molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298860#methyl-1-methylindole-6-carboxylate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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